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Quantification Methods for Paxalisib

The table below compares two recently validated analytical methods for quantifying paxalisib in biological

samples from mouse studies.

Parameter
HPLC-UV Method (Mouse
Plasma) [1]

LC-MS/MS Method (Mouse Dried
Blood Spots) [2]

Sample Matrix Mouse plasma Mouse dried blood spots (DBS)

Extraction Method Liquid-liquid extraction (LLE) with
ethyl acetate [1]

Liquid-liquid extraction (LLE) from
DBS discs [2]

Internal Standard Filgotinib [1] Dasatinib [2]

Chromatographic
Column

Symmetry C18 (250 × 4.6 mm, 5.0

μm) [1]

Chromolith RP-18 end cap (100 × 4.6

mm) [2]

Run Time 10 minutes [1] 2.5 minutes [2]

Retention Time
(Paxalisib)

6.5 minutes [1] ~2.13 minutes [2]
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Parameter
HPLC-UV Method (Mouse
Plasma) [1]

LC-MS/MS Method (Mouse Dried
Blood Spots) [2]

Detection UV at λmax 280 nm [1] MS/MS; ion transition: m/z 383.2 →

309.1 [2]

Calibration Curve
Range

111 - 4,989 ng/mL [1] 1.24 - 3,762 ng/mL [2]

Detailed Experimental Protocols

Here are the detailed workflows for the two main sample preparation and analysis methods.

Protocol 1: HPLC-UV Analysis from Mouse Plasma [1]

This workflow outlines the method for extracting paxalisib from mouse plasma and analyzing it via HPLC-

UV.
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Start: Collect Mouse Plasma Sample

Liquid-Liquid Extraction (LLE)
- Add Internal Standard (Filgotinib)

- Extract with Ethyl Acetate

Chromatographic Analysis
- Column: Symmetry C18

- Mobile Phase: 10mM Ammonium Formate
 & Acetonitrile (Gradient)
- Flow Rate: 0.8 mL/min

Detection
- Photo-Diode Array (PDA) Detector

- Wavelength: 280 nm

Result: Paxalisib elutes at ~6.5 min

Click to download full resolution via product page

Protocol 2: LC-MS/MS Analysis from Dried Blood Spots [2]

This workflow is for a faster LC-MS/MS method using dried blood spots, which minimizes blood sample

volume.
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Start: Prepare Dried Blood Spot (DBS)

Extract from DBS Disc
- Liquid-Liquid Extraction (LLE)

- Add Internal Standard (Dasatinib)

Liquid Chromatography (LC)
- Column: Chromolith RP-18

- Mobile Phase: Isocratic
- Flow Rate: 0.8 mL/min

Tandem Mass Spectrometry (MS/MS)
- Monitor ion transition:

  m/z 383.2 → 309.1 (Paxalisib)

Result: Total run time 2.5 min
Paxalisib RT ~2.13 min

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting

Q1: Which extraction solvent is recommended for recovering paxalisib from plasma?

A: Ethyl acetate is a proven and effective solvent for liquid-liquid extraction of paxalisib from mouse

plasma, as used in a validated HPLC-UV method [1].

Q2: My analytical run time is too long. Are there faster alternatives to HPLC-UV?

A: Yes. Switching to an LC-MS/MS method with a monolithic column can drastically reduce your run

time. A validated method has a total cycle time of only 2.5 minutes, compared to 10 minutes for
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HPLC-UV [2]. This also provides higher sensitivity and specificity.

Q3: Does the hematocrit level affect the quantification of paxalisib from dried blood spots?

A: According to one validation study, hematocrit was found to have no significant effect on the
measured concentration of paxalisib in dried blood spot analysis [2]. This is a key advantage of the

DBS method.

Q4: What is a suitable internal standard for paxalisib bioanalysis?

A: The search results indicate that Filgotinib is suitable for HPLC-UV [1], while Dasatinib has been

successfully used as an internal standard for LC-MS/MS analysis [2].

Q5: What are the key validation parameters my method should meet?

A: Both cited methods were validated according to FDA guidelines. Key parameters include [1] [2]:

Linearity over a specified range (see table above).
Precision and Accuracy for both inter-day and intra-day measurements.

Stability of the analyte in the sample matrix under various storage and handling conditions.
Dilution integrity to ensure accurate quantification of samples above the upper limit of

quantification.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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